Cas no 2166853-42-3 (1-(azidomethyl)-2,7-dioxaspiro4.5decane)

• Product Name: 1-(azidomethyl)-2,7-dioxaspiro4.5decane
• CAS No: 2166853-42-3
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5825222
• PubChem ID: 165541359
• Update Time: 2025-10-29

1-(azidomethyl)-2,7-dioxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-2,7-dioxaspiro4.5decane
• EN300-1479020
• 2166853-42-3
• 1-(azidomethyl)-2,7-dioxaspiro[4.5]decane

• Inchi： 1S/C9H15N3O2/c10-12-11-6-8-9(3-5-14-8)2-1-4-13-7-9/h8H,1-7H2
• InChI Key： VJVBOGXWDOHCJJ-UHFFFAOYSA-N
• SMILES： O1CCC2(COCCC2)C1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.8Ų

Additional information on 1-(azidomethyl)-2,7-dioxaspiro4.5decane

Recent Advances in the Application of 1-(Azidomethyl)-2,7-dioxaspiro[4.5]decane (CAS: 2166853-42-3) in Chemical Biology and Pharmaceutical Research

The compound 1-(azidomethyl)-2,7-dioxaspiro[4.5]decane (CAS: 2166853-42-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This spirocyclic compound, characterized by its azidomethyl functional group, serves as a valuable building block for click chemistry applications, particularly in the synthesis of complex biomolecules and drug candidates. Recent studies have explored its potential in drug discovery, bioconjugation, and materials science, highlighting its role as a multifunctional scaffold.

One of the most notable applications of 1-(azidomethyl)-2,7-dioxaspiro[4.5]decane is in the development of targeted drug delivery systems. Researchers have leveraged its azide group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the efficient conjugation of therapeutic payloads to carrier molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of antibody-drug conjugates (ADCs), where the spirocyclic structure provided enhanced stability and controlled release properties. The study reported a significant improvement in the pharmacokinetic profile of the resulting ADCs, underscoring the compound's potential in oncology therapeutics.

In addition to its role in drug delivery, 1-(azidomethyl)-2,7-dioxaspiro[4.5]decane has been investigated as a key intermediate in the synthesis of novel bioactive molecules. A recent ACS Chemical Biology publication detailed its incorporation into a series of spirocyclic protease inhibitors, where the azidomethyl group facilitated late-stage diversification via click chemistry. The resulting compounds exhibited potent inhibitory activity against several disease-relevant proteases, with one derivative showing promising in vivo efficacy in a murine model of fibrosis. This work highlights the compound's utility in fragment-based drug discovery and its potential to address unmet medical needs.

Beyond pharmaceutical applications, 1-(azidomethyl)-2,7-dioxaspiro[4.5]decane has also found use in materials science, particularly in the development of functional polymers and hydrogels. Researchers have exploited its dual functionality—the azide group for crosslinking and the spirocyclic core for imparting rigidity—to create materials with tunable mechanical properties. A 2024 study in Advanced Materials reported the synthesis of a stimuli-responsive hydrogel using this compound as a crosslinker, demonstrating its potential in tissue engineering and controlled release applications. The hydrogel exhibited pH-dependent swelling behavior and excellent biocompatibility, making it a candidate for biomedical applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-(azidomethyl)-2,7-dioxaspiro[4.5]decane. Recent efforts have focused on optimizing its synthetic route to improve yield and scalability. A 2023 Organic Process Research & Development article described a streamlined, chromatography-free synthesis that significantly reduced production costs while maintaining high purity. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 1-(azidomethyl)-2,7-dioxaspiro[4.5]decane (CAS: 2166853-42-3) represents a versatile and increasingly important tool in chemical biology and pharmaceutical research. Its applications span drug discovery, bioconjugation, and materials science, with recent studies underscoring its potential to address complex challenges in these fields. Continued research into its synthetic optimization and novel applications is likely to further expand its utility, solidifying its role as a valuable asset in the toolkit of medicinal chemists and chemical biologists.